Cas no 6974-32-9 (1-O-Acetyl-2,3,5-tri-O-benzoyl-b-D-ribofuranose)

1-O-Acetyl-2,3,5-tri-O-benzoyl-b-D-ribofuranose Properties

Names and Identifiers

• 1-O-Acetyl-2,3,5-tri-O-benzoyl-D-ribofuranose
• 1-O-Acetyl-2,3,5-tri-O-benzoyl-beta-D-ribofuranose
• ?D-Ribofuranose 1-acetate 2,3,5-tribenzoate
• Clofarabine intermediate (II)
• β-D-Ribofuranose, 1-acetate 2,3,5-tribenzoate
• beta-D-Ribofuranose 1-acetate 2,3,5-tribenzoate
• 1-ACETYL-2,3,5-TRIBENZOY-B-D-RIBOFURANOSE
• 1-O-ACETYL-2,3,5-TRI-O-BENZOYL-ß-D-RIBOFURANOSE
• 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose
• b-D-Ribofuranose-1-acetate-2.3.5-tribenzoate
• Ribofuranose, 1-acetate 2,3,5-tribenzoate, .β.-D-
• RhodaMine 110 chloride
• Beta-D-Ribofuranose 1-acetate 2,3,5-tribenzoate30
• R0067
• 1-O-Acetyl-2,3,5-tri-O-benzoyl-.beta.-D-ribofuranose
• (2S,3R,4R,5R)-2-acetoxy-5-(benzoyloxymethyl)tetrahydrofuran-3,4-diyl dibenzoate
• 1-O-Acetyl-2,3,5-tri-O-benzoyl-?-D-ribofuranose
• .beta.-D-Ribofuranose, 1-acetate 2,3,5-tribenzoate
• SCHEMBL308250
• beta-D-Ribofuranose,1-acetate 2,3,5-tribenzoate
• NS00043809
• 1-Acetyl-2,3,5-tribenzoy-beta-D-ribofuranose
• AC-4270
• AMY24697
• 1-O-Acetyl-2,3,5-tri-O-benzoyl- beta -D-ribofuranose
• AKOS015889645
• EINECS 230-220-4
• beta-D-Ribofuranose, 1-acetate 2,3,5-tribenzoate
• 1-O-Acetyl-2,3,5-O-benzoyl-.beta.-d-ribofuranose
• beta-D-Ribofuranose 1-acetate 2,3,5-tribenzoate, 98%
• MFCD00005357
• Ribofuranose, 1-acetate 2,3,5-tribenzoate, beta-D-
• [(2R,3R,4R,5S)-5-(acetyloxy)-3,4-bis(benzoyloxy)oxolan-2-yl]methyl benzoate
• 1-O-Acetyl-2,3,5-tri-O-benzyl-.beta.-D-ribofuranose
• 1-O-acetyl-2,3,5-tri-O-benzoyl beta-D-ribofuranose
• CS-W007928
• F16262
• 1-O-acetyl-2,3,5-tri-O-benzoyl-beta-D-ribose
• 1-o-acetyl-2,3,5-tri-o-benzoylbeta-d-ribofuranose
• 1-O-Acetyl-2,3,5-tri-O-benzoylpentofuranose #
• (2S,3R,4R,5R)-2-Acetoxy-5-((benzoyloxy)methyl)tetrahydrofuran-3,4-diyl dibenzoate
• 1-O-Acetyl-2,3,5-tri-O-benzoyl-b-D-ribofuranose
• Acetyl-tribenzoyl-.beta.-d-ribofuranose
• 6974-32-9
• 1-Acetyl-2,3,5-tribenzoyl-beta-D-ribofuranose
• Ribofuranose, 1-acetate 2,3,5-tribenzoate, .beta.-D-
• NSC 23349
• DTXSID40884346
• 1-Acetyl-2,3,5-tribenzoyl-.beta.-D-ribofuranose
• AS-13409
• 1-O-Acetyl-2,3,5-tri-O-benzyl-beta-D-ribofuranose
• Acetyl-tribenzoyl-beta-d-ribofuranose
• UL5PL2ZUD2
• 1-O-Acetyl-2,3,4-tri-O-benzoyl-beta-D-ribofuranose
• NSC-23349
• 1-O-Acetyl-2,3,5-O-benzoyl-beta-d-ribofuranose
• DTXCID901023793
• 2,3,5-Tri-O-benzoyl-beta-D-ribofuranosyl acetate
• +Expand

• MDL： MFCD00005357
• InChIKey： GCZABPLTDYVJMP-CBUXHAPBSA-N
• Inchi： 1S/C28H24O9/c1-18(29)34-28-24(37-27(32)21-15-9-4-10-16-21)23(36-26(31)20-13-7-3-8-14-20)22(35-28)17-33-25(30)19-11-5-2-6-12-19/h2-16,22-24,28H,17H2,1H3/t22-,23-,24-,28-/m1/s1
• SMILES： O=C(OC[C@@H](O1)[C@@H](OC(C2=CC=CC=C2)=O)[C@@H](OC(C3=CC=CC=C3)=O)[C@@H]1OC(C)=O)C4=CC=CC=C4
• BRN： 100243

Computed Properties

• Exact Mass: 504.142032g/mol
• Surface Charge: 0
• XLogP3: 5.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 12
• Monoisotopic Mass: 504.142032g/mol
• Monoisotopic Mass: 504.142032g/mol
• Topological Polar Surface Area: 114Ų
• Heavy Atom Count: 37
• Complexity: 794
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 3.58260
• PSA: 114.43000
• Refractive Index: 24 ° (C=1, Pyridine)
• Boiling Point: 621°C at 760 mmHg
• Melting Point: 127.0 to 132.0 deg-C
• Flash Point: >110°(230°F)
• Color/Form: Not available
• Solubility: Not available
• Specific Rotation: 24.4 º (c=1, pyridine)
• Density: 1.3510